molecular formula C15H20N2O B8417298 (5-Tert-butyl-2-p-tolyl-2h-pyrazol-3-yl)-methanol

(5-Tert-butyl-2-p-tolyl-2h-pyrazol-3-yl)-methanol

Cat. No.: B8417298
M. Wt: 244.33 g/mol
InChI Key: NEQJOVOIBXONPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5-Tert-butyl-2-p-tolyl-2h-pyrazol-3-yl)-methanol is a useful research compound. Its molecular formula is C15H20N2O and its molecular weight is 244.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H20N2O

Molecular Weight

244.33 g/mol

IUPAC Name

[5-tert-butyl-2-(4-methylphenyl)pyrazol-3-yl]methanol

InChI

InChI=1S/C15H20N2O/c1-11-5-7-12(8-6-11)17-13(10-18)9-14(16-17)15(2,3)4/h5-9,18H,10H2,1-4H3

InChI Key

NEQJOVOIBXONPF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)N2C(=CC(=N2)C(C)(C)C)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To an oven dried round bottom flask containing 5-tert-Butyl-2-p-tolyl-2H-pyrazole-3-carboxylic acid ethyl ester (0.64 g, 2.2 mmol) was added anhydrous THF (20 mL) followed by the drop wise addition of DIBAL-H (0.96 mL, 4.9 mmol) under nitrogen. After stirring at room temperature for 30 minutes the reaction was diluted with 100 mL diethyl ether and quenched with 5 mL Methanol stirring for an additional 30 minutes at room temperature. The resulting slurry was treated with 5 g MgSO4 and filtered through a pad of diatomaceous earth. The filter cake was washed with 3×75 mL portions of ether and the combined filtrates concentrated under vacuo to afford the desired alcohol as a clear oil (0.515 g, 96%). No further purification was necessary. Expected mass=244. Observed mass=245.
Name
5-tert-Butyl-2-p-tolyl-2H-pyrazole-3-carboxylic acid ethyl ester
Quantity
0.64 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step Two
Quantity
0.96 mL
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Four
Yield
96%

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